alpha-Tocopherol

• CAS No.: 59-02-9
• Product Name: alpha-Tocopherol
• Molecular Formula: C29H50O2
• Molecular Weight: 430.7 g/mol
• IUPAC Name: (2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• Standard InChI: InChI=1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21-,22-,29-/m1/s1
• Standard InChIKey: GVJHHUAWPYXKBD-IEOSBIPESA-N
• Isomeric SMILES: CC1=C(C2=C(CC[C@@](O2)(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)C(=C1O)C)C
• SMILES: CC1=C(C2=C(CCC(O2)(C)CCCC(C)CCCC(C)CCCC(C)C)C(=C1O)C)C
• Canonical SMILES: CC1=C(C2=C(CCC(O2)(C)CCCC(C)CCCC(C)CCCC(C)C)C(=C1O)C)C
• Appearance: Solid powder
• Colorform: Pale yellow oil; Transparent needles
• Density: 0.950 g/cu cm at 25 de C
• Melting Point: 3 °C; 3°C
• Physical Description: Liquid; Slightly yellow to amber, nearly odourless, clear, viscous oil which oxidises and darkens on exposure to air or light
• Description: Alpha-Tocopherol is the orally bioavailable alpha form of the naturally-occurring fat-soluble vitamin E, with potent antioxidant and cytoprotective activities. Upon administration, alpha-tocopherol neutralizes free radicals, thereby protecting tissues and organs from oxidative damage. Alpha-tocopherol gets incorporated into biological membranes, prevents protein oxidation and inhibits lipid peroxidation, thereby maintaining cell membrane integrity and protecting the cell against damage. In addition, alpha-tocopherol inhibits the activity of protein kinase C (PKC) and PKC-mediated pathways. Alpha-tocopherol also modulates the expression of various genes, plays a key role in neurological function, inhibits platelet aggregation and enhances vasodilation. Compared with other forms of tocopherol, alpha-tocopherol is the most biologically active form and is the form that is preferentially absorbed and retained in the body.; d-Alpha-Tocopherol is a naturally-occurring form of vitamin E, a fat-soluble vitamin with potent antioxidant properties. Considered essential for the stabilization of biological membranes (especially those with high amounts of polyunsaturated fatty acids), d-alpha-Tocopherol is a potent peroxyl radical scavenger and inhibits noncompetitively cyclooxygenase activity in many tissues, resulting in a decrease in prostaglandin production. Vitamin E also inhibits angiogenesis and tumor dormancy through suppressing vascular endothelial growth factor (VEGF) gene transcription. (NCI04); Vitamin E (alpha tocopherol) is a fat soluble vitamin and potent antioxidant that is believed to be important in protecting cells from oxidative stress, regulating immune function, maintaining endothelial cell integrity and balancing normal coagulation. There is no evidence that vitamin E, in physiologic or even super-physiologic, high doses, causes liver injury or jaundice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Unstable to UV light, alkalies, and oxidation. /Tocopherol/; /Tocopherols are/ stable to heat in the absence of oxygen, to strong acids, and to visible light. /Tocopherol/; Stable under recommended storage conditions.
• Solubility: Insoluble in water, but water-dispersible.; Insoluble in water, freely soluble in ethanol, miscible in ether; In water, 1.9X10-6 mg/L at 25 °C (est); In water-ethanol solution, 20.82 mg/L at 33 °C; Soluble in alcohol, ether, acetone, chloroform
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: alpha-Tocopherol; D-alpha tocopherol; Mixed tocopherols; Vitamin E
• Vapor Pressure: 1.4X10-8 mm Hg at 25 °C (est)
• Reference: 1: Andrade JC, Morais-Braga MF, Guedes GM, Tintino SR, Freitas MA, Menezes IR, Coutinho HD. Enhancement of the antibiotic activity of aminoglycosides by alpha-tocopherol and other cholesterol derivates. Biomed Pharmacother. 2014 Oct;68(8):1065-9. doi: 10.1016/j.biopha.2014.10.011. Epub 2014 Oct 30. PubMed PMID: 25458794.; 2: Resende FB, Clemente HA, Bezerra DF, Grilo EC, de Melo LR, Bellot PE, Dantas RC, Dimenstein R. Alpha-tocopherol concentration in serum and colostrum of mothers with gestational diabetes mellitus. Rev Paul Pediatr. 2014 Jun;32(2):178-86. English, Portuguese. PubMed PMID: 25119748; PubMed Central PMCID: PMC4183008.; 3: Krilov D, Kosović M, Serec K. Spectroscopic studies of alpha tocopherol interaction with a model liposome and its influence on oxidation dynamics. Spectrochim Acta A Mol Biomol Spectrosc. 2014 Aug 14;129:588-93. doi: 10.1016/j.saa.2014.03.087. Epub 2014 Apr 3. PubMed PMID: 24746659.; 4: Kitajima H, Kanazawa T, Mori R, Hirano S, Ogihara T, Fujimura M. Long-term alpha-tocopherol supplements may improve mental development in extremely low birthweight infants. Acta Paediatr. 2015 Feb;104(2):e82-9. doi: 10.1111/apa.12854. PubMed PMID: 25382182.; 5: Tegenge MA, Mitkus RJ. A first-generation physiologically based pharmacokinetic (PBPK) model of alpha-tocopherol in human influenza vaccine adjuvant. Regul Toxicol Pharmacol. 2015 Apr;71(3):353-64. doi: 10.1016/j.yrtph.2015.02.005. Epub 2015 Feb 12. PubMed PMID: 25683773.; 6: Rey AI, López-Bote CJ. Alpha-tocopherol stereoisomer analysis as discriminant method for distinguishing Iberian pig feed intake during the fattening phase. Food Chem. 2014 Jan 1;142:342-8. doi: 10.1016/j.foodchem.2013.07.055. Epub 2013 Jul 19. PubMed PMID: 24001851.; 7: Medeiros JF, da Silva Ribeiro Rodrigues KD, Lima MS, da Silva AL, de Queiroz JL, Dimenstein R. Alpha-Tocopherol Concentration in Colostrum and Serum of Women With Premature Labor. J Pediatr Gastroenterol Nutr. 2016 Feb;62(2):348-52. doi: 10.1097/MPG.0000000000000969. PubMed PMID: 26334256.; 8: Salucci S, Ambrogini P, Lattanzi D, Betti M, Gobbi P, Galati C, Galli F, Cuppini R, Minelli A. Maternal dietary loads of alpha-tocopherol increase synapse density and glial synaptic coverage in the hippocampus of adult offspring. Eur J Histochem. 2014 May 2;58(2):2355. doi: 10.4081/ejh.2014.2355. PubMed PMID: 24998923; PubMed Central PMCID: PMC4083323.; 9: de Lira LQ, Lima MS, de Medeiros JM, da Silva IF, Dimenstein R. Correlation of vitamin A nutritional status on alpha-tocopherol in the colostrum of lactating women. Matern Child Nutr. 2013 Jan;9(1):31-40. doi: 10.1111/j.1740-8709.2011.00376.x. Epub 2011 Nov 20. PubMed PMID: 22099335.; 10: Ben-Shabat S, Kazdan Y, Beit-Yannai E, Sintov AC. Use of alpha-tocopherol esters for topical vitamin E treatment: evaluation of their skin permeation and metabolism. J Pharm Pharmacol. 2013 May;65(5):652-8. doi: 10.1111/jphp.12027. Epub 2013 Jan 25. PubMed PMID: 23600381.; 11: Hansen H, Wang T, Dolde D, Xin H. Tocopherol and annatto tocotrienols distribution in laying-hen body. Poult Sci. 2015 Oct;94(10):2421-33. doi: 10.3382/ps/pev228. Epub 2015 Aug 17. PubMed PMID: 26286995.; 12: Mondul AM, Sampson JN, Moore SC, Weinstein SJ, Evans AM, Karoly ED, Virtamo J, Albanes D. Metabolomic profile of response to supplementation with β-carotene in the Alpha-Tocopherol, Beta-Carotene Cancer Prevention Study. Am J Clin Nutr. 2013 Aug;98(2):488-93. doi: 10.3945/ajcn.113.062778. Epub 2013 Jun 26. PubMed PMID: 23803886; PubMed Central PMCID: PMC3712556.; 13: Mah E, Sapper TN, Chitchumroonchokchai C, Failla ML, Schill KE, Clinton SK, Bobe G, Traber MG, Bruno RS. α-Tocopherol bioavailability is lower in adults with metabolic syndrome regardless of dairy fat co-ingestion: a randomized, double-blind, crossover trial. Am J Clin Nutr. 2015 Nov;102(5):1070-80. doi: 10.3945/ajcn.115.118570. Epub 2015 Oct 7. PubMed PMID: 26447154; PubMed Central PMCID: PMC4625597.; 14: Hinchliffe E, Rudge J, Reed P. A novel high-throughput method for supported liquid extraction of retinol and alpha-tocopherol from human serum and simultaneous quantitation by liquid chromatography tandem mass spectrometry. Ann Clin Biochem. 2016 Jul;53(Pt 4):434-45. doi: 10.1177/0004563215596024. Epub 2015 Jul 20. PubMed PMID: 26195487.; 15: Hanzawa F, Sakuma E, Nomura S, Uchida T, Oda H, Ikeda S. Excess α-tocopherol decreases extrahepatic phylloquinone in phylloquinone-fed rats but not menaquinone-4 in menaquinone-4-fed rats. Mol Nutr Food Res. 2014 Aug;58(8):1601-9. doi: 10.1002/mnfr.201300710. Epub 2014 Apr 16. PubMed PMID: 24737747.; 16: de Lira LQ, Ribeiro PP, Grilo EC, Lima MS, Dimenstein R. [Alpha-tocopherol level in serum and colostrum of breastfeeding women and association with maternal variables]. Rev Bras Ginecol Obstet. 2012 Aug;34(8):362-8. Portuguese. PubMed PMID: 23080279.; 17: Mustacich DJ, Leonard SW, Patel NK, Traber MG. Alpha-tocopherol beta-oxidation localized to rat liver mitochondria. Free Radic Biol Med. 2010 Jan 1;48(1):73-81. doi: 10.1016/j.freeradbiomed.2009.10.024. Epub 2009 Oct 9. PubMed PMID: 19819327; PubMed Central PMCID: PMC2818260.; 18: Uchida T, Nomura S, Sakuma E, Hanzawa F, Ikeda S. α-Tocopherol does not accelerate depletion of γ-tocopherol and tocotrienol or excretion of their metabolites in rats. Lipids. 2013 Jul;48(7):687-95. doi: 10.1007/s11745-013-3796-0. Epub 2013 May 23. PubMed PMID: 23700248.; 19: dos Santos PS, Costa JP, Tomé Ada R, Saldanha GB, de Souza GF, Feng D, de Freitas RM. Oxidative stress in rat striatum after pilocarpine-induced seizures is diminished by alpha-tocopherol. Eur J Pharmacol. 2011 Oct 1;668(1-2):65-71. doi: 10.1016/j.ejphar.2011.06.035. Epub 2011 Jul 4. PubMed PMID: 21745465.; 20: Herbas MS, Shichiri M, Ishida N, Kume A, Hagihara Y, Yoshida Y, Suzuki H. Probucol-Induced α-Tocopherol Deficiency Protects Mice against Malaria Infection. PLoS One. 2015 Aug 21;10(8):e0136014. doi: 10.1371/journal.pone.0136014. eCollection 2015. PubMed PMID: 26296197; PubMed Central PMCID: PMC4546625.
• PubChem Compound: 14985
• Last Modified: Nov 11 2021